Cas no 1806452-02-7 (3-(1-Chloro-2-oxopropyl)-4-(trifluoromethylthio)toluene)

• Product Name: 3-(1-Chloro-2-oxopropyl)-4-(trifluoromethylthio)toluene
• CAS No: 1806452-02-7
• MF: C₁₁H₁₀ClF₃OS
• MW: 282.709711551666
• CID: 5000442
• Update Time: 2025-10-30

3-(1-Chloro-2-oxopropyl)-4-(trifluoromethylthio)toluene Chemical and Physical Properties

Names and Identifiers

• 3-(1-Chloro-2-oxopropyl)-4-(trifluoromethylthio)toluene

• Inchi： 1S/C11H10ClF3OS/c1-6-3-4-9(17-11(13,14)15)8(5-6)10(12)7(2)16/h3-5,10H,1-2H3
• InChI Key： LUHHOEVWFNIDFC-UHFFFAOYSA-N
• SMILES： ClC(C(C)=O)C1C=C(C)C=CC=1SC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 282
• XLogP3: 4.4
• Topological Polar Surface Area: 42.4

Additional information on 3-(1-Chloro-2-oxopropyl)-4-(trifluoromethylthio)toluene

Comprehensive Overview of 3-(1-Chloro-2-oxopropyl)-4-(trifluoromethylthio)toluene (CAS No. 1806452-02-7)

3-(1-Chloro-2-oxopropyl)-4-(trifluoromethylthio)toluene (CAS No. 1806452-02-7) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a chloro-oxopropyl moiety with a trifluoromethylthio group attached to a toluene backbone, offering versatile reactivity. Researchers are exploring its potential as a building block for novel drug candidates, particularly in targeting enzyme inhibition and metabolic pathways.

The trifluoromethylthio (SCF₃) group is a highly sought-after functional group in medicinal chemistry due to its lipophilicity and metabolic stability. Recent studies highlight its role in improving bioavailability, a key concern in modern drug development. Meanwhile, the chloro-oxopropyl segment provides a reactive handle for further derivatization, making this compound valuable for combinatorial chemistry libraries. Its CAS number, 1806452-02-7, serves as a critical identifier for regulatory and safety documentation.

In agrochemical applications, 3-(1-Chloro-2-oxopropyl)-4-(trifluoromethylthio)toluene shows promise as an intermediate for crop protection agents. The trifluoromethylthio group’s electron-withdrawing properties enhance the bioactivity of pesticidal compounds, aligning with the industry’s demand for low-dose high-efficacy solutions. This resonates with current trends toward sustainable agriculture, where researchers seek compounds with reduced environmental persistence without compromising performance.

Synthetic accessibility is another advantage of this compound. Modern flow chemistry techniques have been adapted for its production, addressing scalability challenges often faced with multi-functionalized aromatics. Patent analyses reveal growing interest from major chemical manufacturers, particularly for applications in heterocyclic synthesis—a hot topic in both academic and industrial settings.

From an analytical perspective, CAS 1806452-02-7 exhibits distinct spectroscopic signatures. Nuclear Magnetic Resonance (NMR) studies show characteristic shifts for the toluene methyl (δ ~2.3 ppm) and carbonyl (δ ~195 ppm) groups, while mass spectrometry confirms its molecular weight (278.7 g/mol). These properties facilitate quality control during production—a critical factor given increasing regulatory scrutiny on chemical purity standards worldwide.

Environmental fate studies indicate that the trifluoromethylthio group confers moderate stability against hydrolysis, prompting investigations into green chemistry modifications. This aligns with the pharmaceutical industry’s green by design initiatives, where researchers balance functionality with ecological considerations. Computational modeling suggests potential metabolites, aiding in early-stage toxicity prediction—a frequently searched topic in ADME/Tox research circles.

The compound’s crystal structure has been resolved via X-ray diffraction, revealing interesting packing motifs influenced by halogen bonding interactions. Such structural insights are valuable for solid-state chemistry applications, particularly in co-crystal engineering for improved drug formulations. These aspects make 1806452-02-7 a case study in structure-property relationship analyses.

Market analysts note rising demand for fluorinated building blocks like this compound, driven by the expansion of targeted therapies in oncology and CNS diseases. Its chiral center at the chloro-oxopropyl chain also opens doors for asymmetric synthesis applications—a trending subject in catalysis research. Suppliers increasingly list it under high-value intermediates categories, reflecting its niche but growing importance.

In conclusion, 3-(1-Chloro-2-oxopropyl)-4-(trifluoromethylthio)toluene (CAS 1806452-02-7) represents a compelling example of modern functionalized aromatics with cross-industry potential. Its dual utility in life sciences and materials chemistry underscores the convergence of disciplines in contemporary chemical innovation. As research progresses, this compound may emerge as a keystone in developing next-generation small molecule therapeutics and performance chemicals.